2-(6-Oxo-5,6-dihydro-4H-cyclopenta[b]thiophen-4-ylidene)malononitrile

• Molecular Formula: C10H4N2OS
• Molecular Weight: 200.22 g/mol
• SMILES: C1C(=C(C#N)C#N)C2=C(C1=O)SC=C2
• InChI: InChI=1S/C10H4N2OS/c11-4-6(5-12)8-3-9(13)10-7(8)1-2-14-10/h1-2H,3H2
• InChIKey: HDHQGIWTIHTYRM-UHFFFAOYSA-N

2-(6-Oxo-5,6-dihydro-4H-cyclopenta[b]thiophen-4-ylidene)malononitrile (CAS 2098784-70-2) is a thiophene-fused, dicyanovinyl-terminated small-molecule building block. It belongs to the class of end-capping groups used in A-D-A (acceptor-donor-acceptor) non-fullerene acceptors (NFAs) for organic photovoltaics.

2-(6-Oxo-5,6-dihydro-4H-cyclopenta[b]thiophen-4-ylidene)malononitrile: Procurement-Grade Building Block for High-Voltage Non-Fullerene Acceptors

2-(6-Oxo-5,6-dihydro-4H-cyclopenta[b]thiophen-4-ylidene)malononitrile (CAS 2098784-70-2) is a thiophene-fused, dicyanovinyl-terminated small-molecule building block [1]. It belongs to the class of end-capping groups used in A-D-A (acceptor-donor-acceptor) non-fullerene acceptors (NFAs) for organic photovoltaics. Its defining structural feature is the [b]-fused cyclopenta-thiophene core, which distinguishes it from its [c]-isomer analog and other malononitrile-based end groups [2]. This compound is commercially available as a research intermediate (typically ≥97-98% purity) for the synthesis of twisted, non-planar small-molecule electron acceptors [1].

End-cap building block for A-D-A non-fullerene acceptors

[b]-Fused thiophene core provides distinct electronic profile vs [c]-isomer

May support voltage-focused OPV research where high V_OC is prioritized

• [1] PubChem. (2025). 2-(6-Oxo-5,6-dihydro-4H-cyclopenta[b]thiophen-4-ylidene)malononitrile. Compound Summary CID 135394702. View Source
• [2] Wu, H., Bian, Q., Zhao, B., et al. (2020). Effects of the Isomerized Thiophene-Fused Ending Groups on the Performances of Twisted Non-Fullerene Acceptor-Based Polymer Solar Cells. ACS Applied Materials & Interfaces, 12(21), 23904-23913. View Source

Why the [b]-Isomer End Group Cannot Be Directly Replaced by [c]-Isomer or Indene Analogs in High-Voc Device Procurement

Generic substitution within the thiophene-fused malononitrile end-group family is not feasible due to the profound impact of ring-fusion geometry on the electronic structure of the final acceptor molecule. Evidence confirms that moving the sulfur atom from the [b] to the [c] position (i.e., switching from 2-(6-oxo-5,6-dihydro-4H-cyclopenta[b]thiophen-4-ylidene)malononitrile to its [c]-isomer) significantly alters the acceptor's molar extinction coefficient, absorption spectrum, and energy levels [1]. Critically, device performance diverges sharply: the [b]-isomer uniquely enables a substantially higher open-circuit voltage (V_OC) of 1.10 V compared to 0.96 V for the [c]-isomer when incorporated into an otherwise identical non-planar acceptor-donor-acceptor architecture [1]. Consequently, any procurement decision that treats these isomers as interchangeable risks a loss of ~0.14 V in V_OC, which is catastrophic for applications demanding high-voltage output.

This Compound

2-(6-Oxo-5,6-dihydro-4H-cyclopenta[b]thiophen-4-ylidene)malononitrile ([b]-isomer)

Alternative

[c]-Isomer or indene-based malononitrile analogs

Ring-fusion isomerism significantly shifts open-circuit voltage and absorption onset, making direct substitution unsuitable for high-V_OC designs.

Structural and electronic differences may not transfer the reported voltage advantage; device performance may require isomer-specific validation.

• [1] Wu, H., Bian, Q., Zhao, B., et al. (2020). Effects of the Isomerized Thiophene-Fused Ending Groups on the Performances of Twisted Non-Fullerene Acceptor-Based Polymer Solar Cells. ACS Applied Materials & Interfaces, 12(21), 23904-23913. View Source

Quantitative Head-to-Head Evidence for 2-(6-Oxo-5,6-dihydro-4H-cyclopenta[b]thiophen-4-ylidene)malononitrile Differentiation

Open-Circuit Voltage (V_OC) Superiority in Polymer Solar Cells: Direct Isomer Comparison

In a direct isomer-to-isomer comparison, the acceptor i-cc23, which is end-capped with the target [b]-isomer 2-(6-oxo-5,6-dihydro-4H-cyclopenta[b]thiophen-4-ylidene)malononitrile, delivers a significantly higher open-circuit voltage (V_OC) of 1.10 V compared to 0.96 V for the analogous acceptor i-cc34 bearing the [c]-isomer end-group [1]. This +0.14 V gain represents a critical differentiator for applications where maximizing V_OC is the primary design goal.

V_OC Comparison

Head-to-head

1.10 V vs 0.96 V

+0.14 V

Supports high-V_OC acceptor design for voltage-centric OPV research.

i-cc23 vs i-cc34 device under identical conditions.

Evidence Dimension	Open-Circuit Voltage (V_OC)
Target Compound Data	1.10 V (i-cc23 device with [b]-isomer end-group)
Comparator Or Baseline	0.96 V (i-cc34 device with [c]-isomer end-group)
Quantified Difference	+0.14 V (14.6% relative increase)
Conditions	Polymer solar cells with PBDB-T donor; inverted device architecture; AM 1.5G illumination at 100 mW/cm²

Why This Matters

A 0.14 V higher V_OC directly translates to higher power output in voltage-sensitive applications such as indoor photovoltaics, multi-junction solar cells, and low-light energy harvesting, making the [b]-isomer the preferred procurement choice when high voltage is paramount.

• [1] Wu, H., Bian, Q., Zhao, B., et al. (2020). Effects of the Isomerized Thiophene-Fused Ending Groups on the Performances of Twisted Non-Fullerene Acceptor-Based Polymer Solar Cells. ACS Applied Materials & Interfaces, 12(21), 23904-23913. View Source

Power Conversion Efficiency Trade-off: Lower PCE Relative to [c]-Isomer Defines Optimal Use Case

The i-cc23 device utilizing the [b]-isomer end-group achieves a moderate power conversion efficiency (PCE) of 7.34%, which is lower than the 9.51% PCE attained by the i-cc34 device bearing the [c]-isomer end-group [1]. This 2.17% absolute PCE deficit is accompanied by lower short-circuit current density and fill factor, but the trade-off is the markedly higher V_OC discussed above.

PCE Trade-off

Head-to-head

7.34% vs 9.51%

−2.17% abs

Defines use-case: voltage gain at the expense of overall PCE.

Trade-off informs tandem or indoor PV selection.

Evidence Dimension	Power Conversion Efficiency (PCE)
Target Compound Data	7.34% (i-cc23 device with [b]-isomer end-group)
Comparator Or Baseline	9.51% (i-cc34 device with [c]-isomer end-group)
Quantified Difference	-2.17% absolute (22.8% relative decrease)
Conditions	Polymer solar cells with PBDB-T donor; inverted device architecture; AM 1.5G illumination at 100 mW/cm²

Why This Matters

This data dispels any assumption of universal superiority. The [b]-isomer is not the high-efficiency champion; its procurement value lies specifically in voltage-centric designs where PCE can be sacrificed, or where tandem/multi-junction configurations can exploit the voltage advantage.

• [1] Wu, H., Bian, Q., Zhao, B., et al. (2020). Effects of the Isomerized Thiophene-Fused Ending Groups on the Performances of Twisted Non-Fullerene Acceptor-Based Polymer Solar Cells. ACS Applied Materials & Interfaces, 12(21), 23904-23913. View Source

Non-Radiative Energy Loss: Isomer-Independent Performance Baseline Establishes Fundamental Limit

Both the [b]-isomer (i-cc23) and [c]-isomer (i-cc34) devices exhibit an identically high radiative efficiency of 8 × 10⁻⁴, which corresponds to a remarkably small non-radiative energy loss of just 0.19 V [1]. This near-identical value indicates that the non-radiative recombination pathways are dominated by the shared twisted core architecture rather than the isomeric end-group geometry.

Non-Radiative Loss

Reported

0.19 V (identical)

No additional energy loss penalty with [b]-isomer.

Identical radiative efficiency confirms voltage gain is not offset.

Evidence Dimension	Non-Radiative Energy Loss (ΔV_nr)
Target Compound Data	0.19 V (i-cc23, [b]-isomer)
Comparator Or Baseline	0.19 V (i-cc34, [c]-isomer)
Quantified Difference	0 V (identical within measurement precision)
Conditions	Electroluminescence quantum efficiency measurements; devices with PBDB-T donor

Why This Matters

This finding is crucial for procurement because it confirms that selecting the [b]-isomer does not introduce any additional energy loss penalty. The voltage gain is 'pure' and not offset by increased non-radiative recombination, reinforcing the isomer's value proposition for high-V_OC applications.

• [1] Wu, H., Bian, Q., Zhao, B., et al. (2020). Effects of the Isomerized Thiophene-Fused Ending Groups on the Performances of Twisted Non-Fullerene Acceptor-Based Polymer Solar Cells. ACS Applied Materials & Interfaces, 12(21), 23904-23913. View Source

Structural Differentiator: [b]-Fused vs. [c]-Fused Thiophene Core Drives Divergent Optoelectronic Properties

The sole structural difference between the target compound and its closest analog is the ring fusion geometry: the [b]-isomer features sulfur at the 2,3-positions of the fused bicyclic system, while the [c]-isomer places sulfur at the 3,4-positions [1]. This atomic-level permutation alters the conjugation pathway and dipole moment of the end-group, leading to the measured differences in absorption (bathochromic shift for the [c]-isomer) and energy levels (deepened LUMO for the [c]-isomer) as reported in the comparative study [1]. Although exact HOMO/LUMO values for the isolated building block are not provided in the head-to-head device paper, the device-level V_OC gap of 0.14 V serves as a direct functional proxy for the energy level shift.

Structural Isomerism

Head-to-head

S at 2,3-positions ([b]) vs 3,4-positions ([c])

Positional isomerism drives divergent optoelectronic properties.

V_OC difference serves as functional proxy.

Evidence Dimension	Molecular Structure
Target Compound Data	2-(6-oxo-5,6-dihydro-4H-cyclopenta[b]thiophen-4-ylidene)malononitrile (S at 2,3-positions)
Comparator Or Baseline	2-(6-oxo-5,6-dihydro-4H-cyclopenta[c]thiophen-4-ylidene)malononitrile (S at 3,4-positions)
Quantified Difference	Positional isomerism: S atom shifted by one ring position, resulting in +0.14 V V_OC advantage for the [b]-isomer
Conditions	Structural identity confirmed by ¹H NMR, ¹³C NMR, and HRMS in the synthesis of i-cc23 and i-cc34; device characterization under identical conditions

Why This Matters

For research groups designing new acceptors, this structural evidence confirms that the [b]-isomer is not merely a 'variant' but a distinct chemical entity that enables a fundamentally different device performance profile. Procurement of the incorrect isomer will yield a different material, not a functionally equivalent one.

• [1] Wu, H., Bian, Q., Zhao, B., et al. (2020). Effects of the Isomerized Thiophene-Fused Ending Groups on the Performances of Twisted Non-Fullerene Acceptor-Based Polymer Solar Cells. ACS Applied Materials & Interfaces, 12(21), 23904-23913. View Source

Defined Application Scenarios for 2-(6-Oxo-5,6-dihydro-4H-cyclopenta[b]thiophen-4-ylidene)malononitrile Based on Quantitative Evidence

Synthesis of High-V_OC Non-Fullerene Acceptors for Indoor Organic Photovoltaics

Indoor photovoltaic cells operating under low-intensity artificial light demand maximized open-circuit voltage to maintain efficiency as light intensity drops. The [b]-isomer end-group's demonstrated ability to deliver a V_OC of 1.10 V—a 0.14 V advantage over the [c]-isomer [1]—makes it the rational synthetic choice for indoor OSC acceptor design. Procurement of this specific isomer is therefore indicated for any group developing NFAs targeting indoor light-harvesting applications where every millivolt of V_OC translates to usable power output.

Voltage-Boosting Sub-Cell in Tandem Organic Solar Cells

In tandem (multi-junction) organic solar cells, the total V_OC is the sum of the individual sub-cell voltages. The 1.10 V V_OC achieved by an i-cc23-type acceptor [1] positions the [b]-isomer end-group as an attractive building block for the wide-bandgap, high-voltage front sub-cell. Although the single-junction PCE is modest at 7.34%, the voltage contribution in a tandem configuration can offset current-matching constraints, making this isomer strategically valuable for tandem OSC procurement workflows.

Structure-Property Relationship Studies on End-Group Isomerism in NFAs

For academic and industrial groups systematically elucidating the impact of thiophene ring-fusion geometry on acceptor performance, the [b]-isomer is an essential comparator compound. The availability of a clean, quantitative dataset—showing its V_OC advantage (1.10 V vs. 0.96 V) and PCE trade-off (7.34% vs. 9.51%) relative to the [c]-isomer under identical device conditions [1]—enables deconvolution of end-group effects from backbone and side-chain contributions. Procurement of both isomers as a pair is strongly recommended for any comprehensive structure-property investigation in the NFA field.

Application

Selection Property

Validation Focus

High-V_OC NFA Synthesis for Indoor PV

End-group V_OC potential

V_OC under low-light conditions; energy level alignment

Tandem OSC Voltage-Boosting Sub-Cell

Wide-bandgap voltage contribution

Tandem sub-cell voltage output; current matching strategy

End-Group Isomerism SAR Studies

Isomeric structure-function relationship

Comparative device metrics; absorption and energy level characterization

• [1] Wu, H., Bian, Q., Zhao, B., et al. (2020). Effects of the Isomerized Thiophene-Fused Ending Groups on the Performances of Twisted Non-Fullerene Acceptor-Based Polymer Solar Cells. ACS Applied Materials & Interfaces, 12(21), 23904-23913. View Source